Cas no 2137852-63-0 (5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]-)

• Product Name: 5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]-
• CAS No: 2137852-63-0
• MF: C₁₀H₁₃BrN₂OS
• MW: 289.192020177841
• CID: 5278406
• Update Time: 2025-10-28

5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]-

• Inchi： 1S/C10H13BrN2OS/c11-9-6-13-15-10(9)7-12-5-8-3-1-2-4-14-8/h2,4,6,8,12H,1,3,5,7H2
• InChI Key： VUQPRDKAGQARJG-UHFFFAOYSA-N
• SMILES： S1C(CNCC2OC=CCC2)=C(Br)C=N1

Additional information on 5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]-

5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]- (CAS No. 2137852-63-0): A Comprehensive Overview

5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]- (CAS No. 2137852-63-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isothiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. The presence of the bromo substituent and the (3,4-dihydro-2H-pyran-2-yl)methyl group adds to its complexity and functional diversity.

The chemical structure of 5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]- (CAS No. 2137852-63-0) is characterized by a central isothiazole ring with a bromine atom at the 4-position and an amine group attached to the methylene bridge. The (3,4-dihydro-2H-pyran-2-yl)methyl substituent further enhances its structural complexity and contributes to its unique chemical properties. This compound has been synthesized through various methodologies, including multistep reactions involving nucleophilic substitution and coupling reactions.

In recent years, the study of isothiazoles has expanded significantly due to their diverse biological activities. Research has shown that isothiazoles can exhibit a range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The bromo substituent in 5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]- (CAS No. 2137852-63-0) has been found to play a crucial role in modulating its biological activity. For instance, brominated isothiazoles have been reported to have enhanced potency against certain cancer cell lines compared to their non-brominated counterparts.

The (3,4-dihydro-2H-pyran-2-yl)methyl group in this compound adds another layer of complexity and functionality. Pyran derivatives are known for their ability to form stable complexes with metal ions and their potential as ligands in coordination chemistry. This property makes 5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]- (CAS No. 2137852-63-0) an interesting candidate for metal-based drug design and development.

In the context of medicinal chemistry, the synthesis and evaluation of novel isothiazole derivatives have been a focal point of research. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of brominated isothiazoles, including 5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]- (CAS No. 2137852-63-0), and their evaluation as potential anticancer agents. The results showed that these compounds exhibited significant cytotoxicity against various human cancer cell lines, particularly those derived from breast and lung cancers.

The mechanism of action of these compounds is not yet fully understood but is believed to involve multiple pathways. One possible mechanism is the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. Additionally, the bromo substituent may enhance the lipophilicity of the molecule, allowing it to penetrate cell membranes more effectively and reach its target sites within the cell.

Beyond cancer research, 5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-yl)methyl]- (CAS No. 2137852-63-0) has also shown promise in other therapeutic areas. For example, studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 5-Isothiazolemethanamine, 4-bromo-N-[(3,4-dihydro-2H-pyran-2-y-y)methyl]- (CAS No. 2137852-63-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its properties for clinical applications, this compound holds significant promise for advancing drug discovery efforts in various fields.